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Compound of Interest

Compound Name: 4-Fluorobenzaldehyde

Cat. No.: B137897 Get Quote

Essential Safety and Handling Guide for 4-
Fluorobenzaldehyde
This guide provides crucial safety protocols, personal protective equipment (PPE)

requirements, and logistical plans for the handling and disposal of 4-Fluorobenzaldehyde,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is vital for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
4-Fluorobenzaldehyde is classified as a hazardous chemical with the following primary risks:

Flammable Liquid: It is a combustible liquid and vapor.[1][2][3][4]

Health Hazards: The substance is harmful if swallowed, causes serious eye irritation, skin

irritation, and may cause respiratory irritation.[1][2][3][5]

Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[3][6]

Quantitative Data Summary
The key physical, chemical, and safety properties of 4-Fluorobenzaldehyde are summarized

below for quick reference.
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Property Value

Physical State Clear, colorless to light yellow liquid[1][3][7][8][9]

CAS Number 459-57-4[1][2][3]

Molecular Formula C₇H₅FO[2][8]

Molecular Weight 124.11 g/mol [2]

Boiling Point 181 °C at 758 mmHg[3]

Melting Point -10 °C[3][8]

Flash Point 56 °C - 62 °C (closed cup)[3]

Density 1.150 - 1.157 g/mL at 25 °C[3][8]

Oral LD50 (Rat) >= 1600 - <= 1800 mg/kg bw[1]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 4-Fluorobenzaldehyde. The

minimum required PPE is detailed below.
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Protection Type Required Equipment
Justification & Best
Practices

Eye/Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][10]

A face shield should be used

where splashing is a significant

risk.[2][6]

Protects against splashes and

vapors that cause serious eye

irritation.[1][2] Contact lenses

should not be worn as they

can absorb and concentrate

irritants.[4]

Skin & Body Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[5][6]

A flame-retardant, impervious

lab coat or apron must be worn

and fully buttoned.[1][6]

Prevents skin contact which

can cause irritation.[1][2]

Contaminated gloves must be

disposed of properly after use.

[2]

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood.[5][11] If exposure limits

are exceeded, a full-face

respirator with appropriate

cartridges (e.g., type ABEK)

must be used.[1]

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][2]

Handling and Storage Plan
Strict adherence to handling and storage protocols is essential to prevent accidents and

maintain chemical integrity.
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Procedure Guidelines

Safe Handling

Avoid contact with skin, eyes, and clothing.[2][6]

[11] Do not inhale vapors or mists.[2] Keep

away from heat, sparks, open flames, and other

ignition sources.[1][4][10][11] Use non-sparking

tools and explosion-proof equipment.[1][11]

Ground and bond containers during transfer to

prevent static discharge.[1][11] Wash hands

thoroughly after handling.[1][3][11]

Storage

Store in a cool, dry, well-ventilated place.[1][11]

Keep the container tightly closed.[1][10][11]

Store locked up.[1][10] Containers must be

carefully resealed and kept upright to prevent

leakage.[2] Store away from incompatible

materials such as strong oxidizing agents,

strong bases, and strong reducing agents.[3][4]

The substance is air-sensitive and should be

stored under an inert gas like argon.[10]

Emergency and Disposal Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[1][11] If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek

immediate medical attention.[1][11]

Skin Contact

Immediately remove all contaminated clothing.

[1][4] Wash the affected area with plenty of soap

and water for at least 15 minutes.[1][11] Seek

medical attention if irritation persists.[4]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, holding the eyelids open.[1][10][11]

Remove contact lenses if present and easy to

do.[1][10] Continue rinsing and get immediate

medical attention from an ophthalmologist.[10]

[11]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water.[1][2] If the victim is conscious and

alert, give 2-4 cupfuls of water or milk.[11] Never

give anything by mouth to an unconscious

person.[1][11] Call a physician or Poison Control

Center immediately.[1]

Spill and Disposal Plan
Proper management of spills and waste is crucial for environmental and personal safety.
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Procedure Guidelines

Accidental Release

Remove all sources of ignition.[2][4] Evacuate

personnel to a safe area upwind of the spill.[2]

Ensure adequate ventilation.[2] Avoid breathing

vapors.[2][4] Contain the spill using an inert,

non-combustible absorbent material (e.g., sand,

earth, vermiculite).[4] Collect the material using

non-sparking tools and place it in a suitable,

labeled container for disposal.[2][4] Prevent the

chemical from entering drains or waterways.[2]

[4][10]

Disposal

Dispose of contents and containers in

accordance with local, state, and federal

regulations.[1][3] Surplus and non-recyclable

solutions should be offered to a licensed

disposal company.[2] Contaminated packaging

should be disposed of as unused product.[2]

Procedural Workflow
Chemical Spill Response Workflow
The following diagram outlines the logical steps for responding to a 4-Fluorobenzaldehyde
spill.
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Spill Response Protocol

Spill Occurs

Evacuate Area & Alert Others

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Remove Ignition Sources

Ensure Ventilation
(Fume Hood)

Contain Spill with
Inert Absorbent

Collect Waste with
Non-Sparking Tools

Place in Sealed Container
for Hazardous Waste

Decontaminate Area
& Equipment

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a 4-Fluorobenzaldehyde spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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